Cas no 144748-24-3 (1-ethyl-4-methyl-1H-imidazole)

• Product Name: 1-ethyl-4-methyl-1H-imidazole
• CAS No: 144748-24-3
• MF: C₆H₁₀N₂
• MW: 110.157001018524
• MDL: MFCD28657650
• CID: 2777778
• PubChem ID: 529331
• Update Time: 2025-05-21

1-ethyl-4-methyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-methyl-1H-imidazole
• AKOS027322714
• MFCD28657650
• DTXCID80287236
• ALBB-032105
• DTXSID30336147
• 1H-Imidazole, 1-ethyl-4-methyl-
• 1H-Imidazole, 1-ethyl-4-methyl
• SCHEMBL2936027
• LS-11812
• EN300-233143
• 144748-24-3
• STL584891

• MDL： MFCD28657650
• Inchi： 1S/C6H10N2/c1-3-8-4-6(2)7-5-8/h4-5H,3H2,1-2H3
• InChI Key： JXZUHDMMANYKMX-UHFFFAOYSA-N
• SMILES： N1(C=NC(C)=C1)CC

Computed Properties

• Exact Mass: 110.084398327Da
• Monoisotopic Mass: 110.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: N/A℃
• Boiling Point: 227.5±9.0 °C at 760 mmHg
• Flash Point: 91.4±18.7 °C
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

1-ethyl-4-methyl-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-ethyl-4-methyl-1H-imidazole

Introduction to 1-ethyl-4-methyl-1H-imidazole (CAS No. 144748-24-3)

1-ethyl-4-methyl-1H-imidazole, identified by its Chemical Abstracts Service (CAS) number 144748-24-3, is a heterocyclic organic compound belonging to the imidazole family. This compound has garnered significant attention in the field of pharmaceutical chemistry and chemical biology due to its versatile structural properties and potential applications in drug development. Imidazole derivatives are well-known for their broad spectrum of biological activities, making them valuable scaffolds in medicinal chemistry.

The molecular structure of 1-ethyl-4-methyl-1H-imidazole consists of a five-membered ring containing two nitrogen atoms, with ethyl and methyl substituents attached at the 1 and 4 positions, respectively. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in the design of novel bioactive compounds. The presence of nitrogen atoms in the ring enhances its ability to form hydrogen bonds, a crucial feature for interactions with biological targets such as enzymes and receptors.

In recent years, there has been a surge in research focused on developing new imidazole-based drugs due to their efficacy and favorable pharmacokinetic profiles. 1-ethyl-4-methyl-1H-imidazole has emerged as a promising intermediate in the synthesis of various pharmacologically active molecules. Its role as a building block in drug discovery has been highlighted in several cutting-edge studies published in leading scientific journals.

One of the most compelling aspects of 1-ethyl-4-methyl-1H-imidazole is its potential application in the development of antiviral and anticancer agents. Researchers have demonstrated that modifications of this core structure can lead to compounds with enhanced binding affinity to viral proteases and kinases, making it a viable candidate for treating infectious diseases. Additionally, its derivatives have shown promise in inhibiting certain cancer-related enzymes, which could pave the way for new therapeutic strategies.

The synthesis of 1-ethyl-4-methyl-1H-imidazole typically involves multi-step organic reactions, often starting from readily available precursors such as ethyl acetoacetate and methyl iodide under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The optimization of these synthetic routes has been a focus of numerous research endeavors, aiming to improve yield and purity while minimizing environmental impact.

From a computational chemistry perspective, 1-ethyl-4-methyl-1H-imidazole has been extensively studied using various modeling techniques to understand its interaction with biological targets. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its binding mode and energetic properties. These computational studies are invaluable for guiding experimental efforts and designing more potent derivatives with improved pharmacological profiles.

The pharmaceutical industry has shown particular interest in 1-ethyl-4-methyl-1H-imidazole due to its potential as a lead compound for drug development. Several academic institutions and biotechnology companies have initiated programs to explore its derivatives as candidates for treating neurological disorders, inflammatory diseases, and metabolic conditions. The versatility of this scaffold allows for rapid diversification into a library of compounds with tailored biological activities.

In conclusion, 1-ethyl-4-methyl-1H-imidazole (CAS No. 144748-24-3) represents a significant advancement in medicinal chemistry, offering a robust platform for developing novel therapeutic agents. Its unique structural features, combined with its demonstrated biological activity, make it an indispensable tool in the quest for new drugs targeting various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical innovation is set to grow even further.